Cas no 2138072-77-0 ({2-propoxybicyclo2.2.1heptan-2-yl}methanamine)

• Product Name: {2-propoxybicyclo2.2.1heptan-2-yl}methanamine
• CAS No: 2138072-77-0
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6414950
• PubChem ID: 165495975
• Update Time: 2025-10-10

{2-propoxybicyclo2.2.1heptan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-propoxybicyclo2.2.1heptan-2-yl}methanamine
• EN300-1143830
• 2138072-77-0
• {2-propoxybicyclo[2.2.1]heptan-2-yl}methanamine

• Inchi： 1S/C11H21NO/c1-2-5-13-11(8-12)7-9-3-4-10(11)6-9/h9-10H,2-8,12H2,1H3
• InChI Key： QPAZJDOUKQVQFG-UHFFFAOYSA-N
• SMILES： O(CCC)C1(CN)CC2CCC1C2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on {2-propoxybicyclo2.2.1heptan-2-yl}methanamine

Compound CAS No. 2138072-77-0: {2-propoxybicyclo[2.2.1]heptan-2-yl}methanamine

CAS No. 2138072-77-0, commonly referred to as {2-propoxybicyclo[2.2.1]heptan-2-yl}methanamine, is a unique organic compound with a bicyclic structure and an amine functional group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a bicyclo[2.2.1]heptane ring system, which provides it with significant stability and rigidity. The presence of the propoxy group at the second position of the bicyclic system further enhances its chemical properties, making it a versatile building block for synthetic chemistry.

Recent studies have explored the synthesis of this compound through various methodologies, including ring-closing metathesis and nucleophilic substitution reactions. These advancements have not only improved the yield but also opened up new avenues for its application in drug design and development.

In the pharmaceutical industry, {2-propoxybicyclo[2.2.1]heptan-2-yl}methanamine has shown promise as a potential lead compound for developing bioactive molecules targeting specific receptors and enzymes.

Beyond pharmacology, this compound has also been investigated for its role in polymer chemistry, where its rigid structure can contribute to the development of high-performance materials with tailored mechanical properties.

As research continues to uncover new insights into its chemical behavior and biological activity, CAS No. 9999999999, {propoxybicyclo[1.1.1]heptane}, methanamine is poised to play a significant role in advancing both academic and industrial applications.